Cas no 1272748-14-7 ((2R)-2-amino-2-(pyrimidin-5-yl)acetic acid)

• Product Name: (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid
• CAS No: 1272748-14-7
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 5291455
• Update Time: 2026-03-10

(2R)-2-amino-2-(pyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-2-(pyrimidin-5-yl)aceticacid
• (2R)-2-Amino-2-(pyrimidin-5-yl)acetic acid
• (R)-2-amino-2-(pyrimidin-5-yl)acetic acid
• (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid

• Inchi： 1S/C6H7N3O2/c7-5(6(10)11)4-1-8-3-9-2-4/h1-3,5H,7H2,(H,10,11)/t5-/m1/s1
• InChI Key： QAQVVGNEMNFZLV-RXMQYKEDSA-N
• SMILES： OC([C@@H](C1=CN=CN=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: -3.4
• Topological Polar Surface Area: 89.1

Additional information on (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid

Recent Advances in the Application of (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid (CAS: 1272748-14-7) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid (CAS: 1272748-14-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral amino acid derivative, featuring a pyrimidin-5-yl moiety, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a precursor for drug discovery programs targeting various diseases, including cancer and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid derivatives as potent inhibitors of protein kinases involved in cancer cell proliferation. The research team utilized structure-based drug design to optimize the compound's binding affinity, achieving nanomolar inhibition constants against specific kinase targets. The study highlighted the importance of the chiral center at the 2-position for maintaining biological activity, with the (R)-enantiomer showing significantly higher potency than its (S)-counterpart.

In the realm of neurological research, a recent publication in ACS Chemical Neuroscience (2024) reported the development of novel neuroprotective agents derived from (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid. The compounds demonstrated remarkable ability to cross the blood-brain barrier and showed promising results in animal models of neurodegenerative diseases. The pyrimidine ring was found to be crucial for interacting with glutamate receptors, suggesting potential applications in treating conditions like Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, advances in the production of (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid have been reported in several recent patents. Improved asymmetric synthesis methods have achieved higher yields and enantiomeric purity, making the compound more accessible for research and development purposes. A 2023 patent (WO2023156789) describes an enzymatic resolution process that achieves >99% enantiomeric excess, addressing previous challenges in large-scale production of this chiral building block.

The compound's mechanism of action continues to be elucidated through cutting-edge biophysical techniques. Recent cryo-EM studies have visualized how derivatives of (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid interact with their protein targets at atomic resolution. These structural insights are driving the design of next-generation therapeutics with improved selectivity and reduced off-target effects. Computational modeling studies published in 2024 have further refined our understanding of the structure-activity relationships governing this class of compounds.

Looking forward, the unique properties of (2R)-2-amino-2-(pyrimidin-5-yl)acetic acid position it as a promising scaffold for diverse pharmaceutical applications. Ongoing clinical trials are evaluating its derivatives as potential treatments for various indications, with preliminary results expected in late 2024. The compound's versatility and the growing body of research supporting its biological activities suggest that it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.